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Compound of Interest

Compound Name: CFM-4

Cat. No.: B15568852

Disclaimer: A specific Safety Data Sheet (SDS) for CFM-4 (CAS 331458-02-7) was not
available at the time of this document's creation. The following guidance is based on general
safety protocols for handling solid, biologically active research chemicals of unknown toxicity
and should be used as a starting point for a thorough risk assessment in your specific
laboratory setting. Always handle new or uncharacterized compounds with the utmost caution.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals working with CFM-4, a CARP-1 mimetic used in apoptosis
research. The content herein outlines necessary personal protective equipment, operational
procedures, and disposal plans to ensure the safe handling of this compound.

Physical and Chemical Properties

The known properties of CFM-4 are summarized below. Toxicological data is currently
unavailable and should be assumed to be hazardous.
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Property

Value

Chemical Name

1-[(2-Chlorophenyl)methyl]-5'-phenyl-spiro[3H-
indole-3,2'(3'H)-[1][2][3]thiadiazol]-2(1H)-one

CAS Number 331458-02-7

Molecular Formula C22H16CIN3OS

Molecular Weight 405.9 g/mol

Appearance Beige solid powder

Solubility Soluble in Dimethyl Sulfoxide (DMSO)
Storage Store at -20°C

Acute Toxicity Data not available. Assume toxic upon

inhalation, ingestion, or skin contact.

Skin Corrosion/Irritation

Data not available. Assume it may cause skin
irritation.

Eye Damage/Irritation

Data not available. Assume it may cause

serious eye irritation.

Carcinogenicity

Data not available.

Operational and Disposal Plans
Personal Protective Equipment (PPE)

Given that CFM-4 is a solid powder with unknown toxicological properties, a comprehensive

approach to personal protection is required to prevent exposure through inhalation, dermal

contact, and ingestion.[4][5][6]

e Hand Protection:

o Wear chemical-resistant gloves. Given that CFM-4 is dissolved in DMSO, which can

facilitate skin absorption of other chemicals, selecting the appropriate gloves is critical.[1]

[7]
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o Butyl rubber or fluoroelastomer gloves are recommended for handling DMSO.[1][7] If
using disposable nitrile gloves for brief, incidental contact, they should be of sufficient
thickness (e.g., 15 mil) and changed immediately upon any contact with the chemical or its
solution.[5][7]

o Always inspect gloves for tears or punctures before use and wash hands thoroughly after
removing them.[8]

e Eye and Face Protection:

o Chemical safety goggles are mandatory to protect against dust particles and potential
splashes of CFM-4 solutions.

o Aface shield should be worn in addition to goggles when there is a significant risk of
splashing, such as when preparing stock solutions or handling larger quantities.[5][6]

» Skin and Body Protection:
o Alaboratory coat must be worn at all times.

o Ensure that legs and feet are fully covered by wearing long pants and closed-toe shoes.[4]

[5]
o Respiratory Protection:

o When handling the solid form of CFM-4 outside of a certified chemical fume hood, a
NIOSH-approved respirator (e.g., an N95 or higher) is recommended to prevent inhalation

of the powder.[6]

Experimental Protocols: Safe Handling Procedures

Adherence to the following procedural steps is crucial for minimizing exposure and ensuring a
safe working environment.

e Engineering Controls:

o All work involving the weighing and handling of solid CFM-4 should be conducted in a
certified chemical fume hood to contain any airborne patrticles.
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o When working with solutions of CFM-4 in DMSO, a fume hood is also recommended to
minimize vapor inhalation.[1]

o Ensure that a safety shower and eyewash station are readily accessible and have been
recently tested.

o Preparation of Stock Solutions:
o Before you begin, ensure your work area within the fume hood is clean and uncluttered.
o Carefully weigh the required amount of solid CFM-4.
o Add the solvent (DMSO) slowly to the solid to avoid splashing.

o If sonication or heating is required to dissolve the compound, ensure the container is
securely capped.

o Clearly label the container with the chemical name, concentration, solvent, date, and
appropriate hazard warnings.

o Personal Hygiene:
o Do not eat, drink, or apply cosmetics in the laboratory.

o Always wash your hands thoroughly with soap and water after handling chemicals, even if
gloves were worn.[9]

o Remove your lab coat and any other PPE before leaving the laboratory.[9]

Disposal Plan

All waste generated from the handling of CFM-4 must be treated as hazardous chemical waste.

[2][3]
¢ Solid CFM-4 Waste:

o Collect any unused or waste CFM-4 powder in a clearly labeled, sealed container for
hazardous waste.
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e Liquid Waste (DMSO Solutions):

o Collect all solutions containing CFM-4 in a dedicated, leak-proof, and chemically
compatible container.[3]

o Do not dispose of CFM-4 solutions down the drain.[2][3]
o The waste container must be kept closed except when adding waste.[3]
o Contaminated Materials:

o All disposable items that have come into contact with CFM-4, such as pipette tips, gloves,
and weighing paper, should be collected in a designated hazardous waste bag or
container.

o Empty containers of CFM-4 should be triple-rinsed with a suitable solvent (such as ethanol
or acetone), and the rinsate collected as hazardous waste. The defaced, rinsed container
may then be disposed of in the regular trash, in accordance with institutional policies.[10]

o Waste Pickup:

o Follow your institution's specific procedures for the collection and disposal of hazardous
chemical waste. This typically involves contacting your Environmental Health and Safety
(EHS) department for a scheduled pickup.[3]

Visual Workflow for Safe Handling of CFM-4

The following diagram illustrates the key steps and decision points for the safe handling and
disposal of CFM-4.
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Workflow for Safe Handling and Disposal of CFM-4

Preparation & Risk Assessment

l

Don Appropriate PPE
- Lab Coat
- Safety Goggles
- Chemical-Resistant Gloves

Weigh Solid CFM-4
in Chemical Fume Hood

Prepare Solution in DMSO
in Chemical Fume Hood

Conduct Experiment

Decontaminate Work Area
& Equipment

Dispose of Solid Waste Dispose of Liquid Waste
(Unused CFM-4, Contaminated PPE) (CFM-4 in DMSO, Rinsate)

Remove PPE

Wash Hands Thoroughly

End of Procedure

Click to download full resolution via product page

Caption: Logical workflow for the safe use and disposal of CFM-4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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